Selenium dioxide-promoted selective synthesis of mono- and bis-sulfenylindoles†

Organic Chemistry Frontiers Pub Date: 2018-05-07 DOI: 10.1039/C8QO00360B

Abstract

A selective method for the preparation of mono- and bis-sulfenylindoles was developed using an oxidizing agent and the I2/SeO2 system as an efficient catalyst. The selectivity was controlled by varying the amount of SeO2. This represents the first example of the application of SeO2 in this type of selective chemistry.

Graphical abstract: Selenium dioxide-promoted selective synthesis of mono- and bis-sulfenylindoles
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